![molecular formula C22H25NO5 B1142871 FMoc-(2S,3R)-2-aMino-3-hydroxy-4,4-diMethylpentanoic acid CAS No. 1292765-13-9](/img/no-structure.png)
FMoc-(2S,3R)-2-aMino-3-hydroxy-4,4-diMethylpentanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
FMoc-(2S,3R)-2-amino-3-hydroxy-4,4-diMethylpentanoic acid is a chemical compound with the molecular formula C21H23NO5 and a molecular weight of 369.41 . It is also known by other names such as (2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxy-4-methylpentanoic acid and (3R)-N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-3-hydroxy-L-leucine .
Molecular Structure Analysis
The molecular structure of this compound is characterized by absolute stereochemistry with two defined stereocenters . The compound has no additional stereochemistry or E/Z centers .Physical And Chemical Properties Analysis
This compound has a molecular weight of 369.41 . Further physical and chemical properties were not found in the search results.Properties
CAS No. |
1292765-13-9 |
---|---|
Molecular Formula |
C22H25NO5 |
Molecular Weight |
383.4376 |
Synonyms |
FMoc-(2S,3R)-2-aMino-3-hydroxy-4,4-diMethylpentanoic acid |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.